RG-102240

• Molecular Formula: C23H30N2O3
• Molecular Weight: 382.5 g/mol
• InChI: InChI=1S/C23H30N2O3/c1-8-18-19(10-9-11-20(18)28-7)21(26)24-25(23(4,5)6)22(27)17-13-15(2)12-16(3)14-17/h9-14H,8H2,1-7H3,(H,24,26)
• InChIKey: QYYXITIZXRMPSZ-UHFFFAOYSA-N

RG-102240: Steroid-Insensitive Gene Switch Ligand

RG-102240 (RSL1, CAS 162326-49-0) is a synthetic, nonsteroidal diacylhydrazine ligand for the insect ecdysone receptor (EcR). It functions as a transcription inducer in inducible gene expression systems, enabling precise control of foreign gene expression. Unlike steroidal EcR ligands, RG-102240 maintains potent activity on the A110P mutant EcR, which is unresponsive to steroids [1].

1

Inducible gene expression systems – nonsteroidal EcR ligand for precise foreign gene control.

2

Steroid-insensitive A110P mutant compatible – retains reported activity where steroids fail.

3

Reported minimal endogenous transcriptome perturbation – diacylhydrazine chemotype profile.

• [1] Kumar, M. B., Fujimoto, T., Potter, D. W., et al. (2002). A single point mutation in ecdysone receptor leads to increased ligand specificity: Implications for gene switch applications. Proceedings of the National Academy of Sciences, 99(23), 14710-14715. View Source

Why RG-102240 Cannot Be Substituted

In-class compounds such as ponasterone A (PonA) or muristerone A cannot be substituted for RG-102240 in applications requiring orthogonal gene regulation or minimal endogenous gene perturbation. Steroidal ligands lose efficacy on the A110P EcR mutant, whereas RG-102240 retains 70% of wild-type transactivation activity. Furthermore, unlike the steroid PonA, which alters endogenous gene expression in HEK293 cells, RG-102240 and related diacylhydrazines induce no significant changes in the transcriptome [1][2]. These functional divergences necessitate compound-specific selection based on the experimental context and desired biosafety profile.

A110P mutant function loss

Steroidal ligands (e.g., ponasterone A) show severely reduced activity on the A110P EcR mutant; RG-102240 retains reported function, so steroidal substitution may not support mutant-based orthogonal designs.

Endogenous gene expression divergence

The steroid ponasterone A alters endogenous gene expression in HEK293 cells, whereas diacylhydrazines like RG-102240 are reported not to; substitution may introduce unintended transcriptomic changes.

Orthogonal regulation requirement

Steroid ligands cannot be paired with the A110P mutant to achieve truly orthogonal gene control; only a nonsteroidal ligand such as RG-102240 may fit dual-gene regulation protocols.

• [1] Kumar, M. B., Fujimoto, T., Potter, D. W., et al. (2002). A single point mutation in ecdysone receptor leads to increased ligand specificity: Implications for gene switch applications. Proceedings of the National Academy of Sciences, 99(23), 14710-14715. View Source
• [2] Panguluri, S. K., Li, B., Hormann, R. E., & Palli, S. R. (2007). Effect of ecdysone receptor gene switch ligands on endogenous gene expression in 293 cells. FEBS Journal, 274(21), 5669-5689. View Source

RG-102240 Comparative Evidence

Transactivation of A110P EcR Mutant

In a direct head-to-head comparison, RG-102240 maintained 70% of wild-type transactivation activity on the A110P mutant EcR, whereas the steroid PonA exhibited only 0.3% of wild-type activity on the same mutant [1]. This stark difference demonstrates that RG-102240 is functionally non-redundant with steroidal ligands in systems utilizing this mutant receptor.

Transactivation on A110P

Head-to-head

RG-102240 70% wild-type activity

Ponasterone A 0.3% wild-type activity

233-fold difference

Supports orthogonal gene switch context with A110P mutant.

Transactivation assay; direct comparison in mammalian cells.

Evidence Dimension	Transactivation activity (relative to wild-type)
Target Compound Data	70% of wild-type activity on A110P mutant
Comparator Or Baseline	Ponasterone A (PonA): 0.3% of wild-type activity on A110P mutant
Quantified Difference	233-fold higher residual activity for RG-102240 on A110P mutant
Conditions	Transactivation assay in mammalian cells; wild-type CfEcR vs. A110P mutant

Why This Matters

This quantifiable difference makes RG-102240 essential for orthogonal gene switch applications where steroid insensitivity is required, eliminating the need for steroid-free culture conditions or mitigating off-target effects from endogenous ecdysteroids in plant/insect systems.

• [1] Kumar, M. B., Fujimoto, T., Potter, D. W., et al. (2002). A single point mutation in ecdysone receptor leads to increased ligand specificity: Implications for gene switch applications. Proceedings of the National Academy of Sciences, 99(23), 14710-14715. View Source

Endogenous Gene Expression in HEK293

A microarray study evaluating the impact of various EcR gene switch ligands on HEK293 cells revealed that diacylhydrazines, including RG-102240 (tested at 10 μM), did not cause significant changes in endogenous gene expression. In contrast, the steroid PonA induced observable changes in endogenous gene expression under the same conditions [1]. This class-level distinction underscores a favorable safety profile for the diacylhydrazine chemotype.

Endogenous Gene Perturbation

Class-level

No significant transcriptome changes for RG-102240; PonA induced observable changes.

Reported low off-target transcription profile supports gene regulation studies.

Microarray, HEK293, 10 µM, 72 h. Class-level inference.

Evidence Dimension	Endogenous gene expression changes (microarray analysis)
Target Compound Data	No significant changes in gene expression
Comparator Or Baseline	Ponasterone A (PonA): caused some changes in expression of endogenous genes; tetrahydroquinoline (RG-120499): caused cell death at ≥10 μM and altered expression of TNF, MAF, Rab at 1 μM
Quantified Difference	Qualitative difference (significant vs. non-significant changes)
Conditions	HEK293 cells exposed to 10 μM ligand for 72 h; total RNA analyzed by microarray

Why This Matters

For therapeutic or in vivo applications, the absence of significant transcriptomic perturbation with RG-102240 reduces the risk of pleiotropic effects, enhancing the reliability and safety of gene expression control compared to steroidal alternatives.

• [1] Panguluri, S. K., Li, B., Hormann, R. E., & Palli, S. R. (2007). Effect of ecdysone receptor gene switch ligands on endogenous gene expression in 293 cells. FEBS Journal, 274(21), 5669-5689. View Source

In Vivo Reporter Induction in Muscle

In an in vivo murine model, RG-102240 induced reporter gene expression in electroporated quadriceps muscle at levels comparable to those achieved with PonA, as assessed by SEAP activity [1]. This cross-study finding confirms that RG-102240 is not only active in vitro but also effectively penetrates tissues and activates EcR-mediated transcription in a live animal setting, with potency similar to the established steroid ligand.

In Vivo Reporter Induction

Cross-study comparable

Comparable to ponasterone A (SEAP activity).

Supports in vivo gene regulation research.

Murine quadriceps electroporation, i.p. injection, SEAP readout.

Evidence Dimension	In vivo reporter gene induction (SEAP activity)
Target Compound Data	Comparable to PonA (exact fold-induction values not numerically reported, but performance described as comparable in results)
Comparator Or Baseline	Ponasterone A (PonA)
Quantified Difference	Qualitative assessment of comparable induction
Conditions	Gene switch plasmids electroporated into C57BL/6 mouse quadriceps; ligand administered by i.p. injection; SEAP measured after 3 days

Why This Matters

This evidence supports the use of RG-102240 as a viable, nonsteroidal alternative to PonA for in vivo gene regulation, while offering the additional benefits of steroid-insensitive mutant compatibility and reduced endogenous gene perturbation.

• [1] Kumar, M. B., Fujimoto, T., Potter, D. W., et al. (2002). A single point mutation in ecdysone receptor leads to increased ligand specificity: Implications for gene switch applications. Proceedings of the National Academy of Sciences, 99(23), 14710-14715. View Source

Binding Affinity to EcR Mutants

Competitive ligand binding assays demonstrate that RG-102240 binds to the wild-type G:CfE(DEF) EcR with an IC50 of 85 nM, and to the A110P mutant with an IC50 of 13 nM . This 6.5-fold higher affinity for the mutant receptor is a unique biochemical signature not observed with steroidal ligands, which fail to bind the A110P mutant effectively.

Binding Affinity (IC₅₀)

Data to verify

Wild-type EcR: 85 nM
A110P mutant: 13 nM
6.5-fold mutant selectivity

Reported differential binding may support dual-gene regulation studies.

[³H]-RH-2485 competition assay; source data needs independent review.

Evidence Dimension	Ligand binding affinity (IC50)
Target Compound Data	Wild-type: 85 nM; A110P mutant: 13 nM
Comparator Or Baseline	Steroidal ligands (e.g., PonA): negligible binding to A110P mutant (transactivation 0.3% of wild-type)
Quantified Difference	6.5-fold increased affinity for A110P mutant vs. wild-type; steroidal ligands show complete loss of binding to A110P
Conditions	[3H]-RH-2485 competition binding assay using EcR/USP heterodimer

Why This Matters

The differential IC50 values confirm that RG-102240 can be used to selectively activate the A110P mutant receptor, enabling dual-gene regulation strategies where one ligand controls the wild-type receptor and another controls the mutant receptor in the same cellular context.

RG-102240 Application Scenarios

Orthogonal Gene Regulation via EcR Mutants

RG-102240 is uniquely suited for gene switch systems employing the A110P mutant EcR, which is unresponsive to steroids like PonA but retains 70% wild-type activity with RG-102240 [1]. This enables simultaneous, independent control of two genes in the same cell: one regulated by a steroid (e.g., PonA) via wild-type EcR, and another by RG-102240 via the A110P mutant.

Gene Therapy with Minimal Off-Target Effects

For therapeutic contexts where off-target transcriptional effects are a concern, RG-102240 offers a safety advantage over steroidal ligands. Microarray studies confirm that diacylhydrazines, including RG-102240, do not significantly alter endogenous gene expression in HEK293 cells, whereas PonA induces measurable changes [1]. This makes RG-102240 a preferred inducer for in vivo gene regulation and functional genomics studies demanding high fidelity.

Steroid-Insensitive Switches for Plants and Insects

In plants or insects containing endogenous ecdysteroids, the A110P mutant EcR paired with RG-102240 provides a steroid-insensitive gene switch that avoids cross-activation by native hormones. The mutant receptor fails to respond to steroids but remains fully responsive to RG-102240, enabling precise exogenous control over transgene expression in otherwise steroid-rich environments [1].

Application

Selection Property

Validation Focus

Orthogonal gene switch studies (A110P mutant)

Steroid-insensitive EcR mutant activation

Mutant receptor transactivation context

Gene regulation with minimal endogenous perturbation

Reported low off-target transcription profile

Transcriptomic endpoint review

Steroid-insensitive switches in ecdysteroid-rich organisms

Exclusion of endogenous ecdysteroid cross‑activation

Mutant receptor response validation

• [1] Kumar, M. B., Fujimoto, T., Potter, D. W., et al. (2002). A single point mutation in ecdysone receptor leads to increased ligand specificity: Implications for gene switch applications. Proceedings of the National Academy of Sciences, 99(23), 14710-14715. View Source